Cas no 150025-01-7 (S-Trityl-D-penicillamine)

S-Trityl-D-penicillamine is a protected derivative of D-penicillamine, featuring a trityl (triphenylmethyl) group attached to the sulfur atom. This modification enhances stability by preventing unwanted oxidation or disulfide formation, making it particularly useful in peptide synthesis and asymmetric catalysis. The trityl group also improves solubility in organic solvents, facilitating its use in non-aqueous reaction environments. Its chiral structure allows for stereoselective applications in pharmaceutical and biochemical research. The compound is commonly employed as an intermediate in the synthesis of thiol-containing molecules, where controlled deprotection is required. Its high purity and well-defined reactivity profile make it a reliable choice for advanced synthetic applications.

S-Trityl-D-penicillamine structure

Product Name:S-Trityl-D-penicillamine

CAS No:150025-01-7

MF:C₂₄H₂₅NO₂S

MW:391.525805234909

MDL:MFCD00237409

CID:105689

PubChem ID:7408448

Update Time:2025-06-09

S-Trityl-D-penicillamine Chemical and Physical Properties

Names and Identifiers

- D-Valine,3-[(triphenylmethyl)thio]-
- H-D-Pen(Trt)-OH
- H-Β,Β-DIMETHYL-D-CYS(TRT)-OH
- S-Trityl-D-penicillamine
- (S)-2-amino-3-methyl-3-triphenylmethylsulfanyl-butyric acid
- AC1OLREK
- CHEMBL1945746
- CTK8E6415
- I14-32624
- S-trityl-penicillamine
- SureCN2029589
- D-Pen(Trt)-OH
- D-PENICILLAMINE(TRT)-OH
- H-b,b-DiMethyl-D-Cys(Trt)-OH
- S-TRITYL-3,3-DIMETHYL-D-CYSTEINE
- H-BETA,BETA-DIMETHYL-D-CYS(TRT)-OH
- (2S)-2-azaniumyl-3-methyl-3-tritylsulfanylbutanoate
- D-Valine, 3-[(triphenylmethyl)thio]-
- (2S)-2-amino-3-methyl-3-tritylsulfanylbutanoic acid
- 150025-01-7
- (S)-2-Amino-3-methyl-3-(tritylthio)butanoic acid
- CS-0447116
- DTXSID90428613
- SCHEMBL2029589
- AKOS015909546
- MFCD00237409
- H-,-Dimethyl-D-Cys(Trt)-OH
- S-Trityl-L-penicillanine
- S-Trityl-D-penicillamine≥ 99% (HPLC)
- DS-019196
- (2S)-2-AMINO-3-METHYL-3-[(TRIPHENYLMETHYL)SULFANYL]BUTANOIC ACID
- G84156
- MDL： MFCD00237409
- Inchi： 1S/C24H25NO2S/c1-23(2,21(25)22(26)27)28-24(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17,21H,25H2,1-2H3,(H,26,27)/t21-/m0/s1
- InChI Key： XSOLHQWRHYIXOC-NRFANRHFSA-N
- SMILES： S(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)[C@H](C(=O)O)N

Computed Properties

Exact Mass: 391.16060021g/mol
Monoisotopic Mass: 391.16060021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 88.6Å²

Experimental Properties

Boiling Point: 535.5±50.0 °C at 760 mmHg
Flash Point: 277.6±30.1 °C
PSA: 88.62000
LogP: 5.60250
Vapor Pressure: 0.0±1.5 mmHg at 25°C

S-Trityl-D-penicillamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

S-Trityl-D-penicillamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB313105-1 g	H-D-Pen(trt)-OH, 95%; .	150025-01-7	95%	1g	€419.00	2023-06-21
abcr	AB313105-5 g	H-D-Pen(trt)-OH, 95%; .	150025-01-7	95%	5g	€1446.90	2023-06-21
TRC	S218855-250mg	S-Trityl-D-penicillamine	150025-01-7		250mg	$ 285.00	2022-06-03
TRC	S218855-500mg	S-Trityl-D-penicillamine	150025-01-7		500mg	$ 470.00	2022-06-03
TRC	S218855-1000mg	S-Trityl-D-penicillamine	150025-01-7		1g	$ 755.00	2022-06-03
eNovation Chemicals LLC	Y1236253-1g	D-Valine, 3-[(triphenylmethyl)thio]-	150025-01-7	99% (HPLC)	1g	$465	2024-06-07
eNovation Chemicals LLC	Y1236253-5g	D-Valine, 3-[(triphenylmethyl)thio]-	150025-01-7	99% (HPLC)	5g	$1500	2024-06-07
eNovation Chemicals LLC	Y1236253-25g	D-Valine, 3-[(triphenylmethyl)thio]-	150025-01-7	99% (HPLC)	25g	$4365	2024-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-286742-1g	S-Trityl-D-penicillamine,	150025-01-7		1g	￥2324.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-286742A-5g	S-Trityl-D-penicillamine,	150025-01-7		5g	￥9228.00	2023-09-05